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Compound of Interest

(S)-2-Aminosuccinic acid
Compound Name:

hydrochloride
CAS No.: 17585-59-0
Cat. No.: B094999

Get Quote

Abstract & Core Rationale

L-Aspartic acid (Asp) is a non-essential amino acid functioning as a neurotransmitter and a
metabolic intermediate. In its zwitterionic form (isoelectric point pl = 2.77), it exhibits poor
solubility in water (~4-5 g/L at 25°C). To prepare concentrated stock solutions (e.g., 100 mM —
1 M) required for cell culture supplementation or excitotoxicity assays, the compound must be
converted to its hydrochloride salt form (protonated at the

-amino and side-chain carboxyl groups) using Hydrochloric Acid (HCI).

This protocol details the preparation of a stable 100 mM L-Aspartic Acid Hydrochloride stock
solution. It prioritizes the "Free Acid to Salt" conversion method, as high-purity L-Aspartic Acid
(free acid) is the standard reagent found in most laboratories.

Pre-Formulation Considerations
2.1 Solubility Mechanics

The solubility of L-Aspartic acid is pH-dependent.
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e pH < 2.0 (Acidic): The molecule accepts protons, becoming positively charged (

). This ionic form (Asp

HCI) is highly soluble.

e pH = 2.8 (Isoelectric Point): The net charge is zero. Intermolecular forces are maximized,
and solubility hits its nadir (Precipitation Risk).

e pH > 9.0 (Basic): The molecule donates protons, becoming negatively charged. Soluble as a
sodium salt.

Critical Warning: When using this stock, do not neutralize the pH to ~3.0 in a concentrated
state, or the amino acid will precipitate immediately.

2.2 Stability

o Oxidation: Minimal risk.
o Microbial Growth: High risk in amino acid solutions; sterile filtration is mandatory.

o Thermal: Autoclavable, but filtration is preferred to prevent potential Maillard reactions if
minor impurities are present.

Materials & Equipment

Component Grade Specifications

Free Acid, MW: 133.10 g/mol ,

L-Aspartic Acid ReagentPlus® / Cell Culture
CAS: 56-84-8
Hydrochloric Acid (HCI) ACS Reagent 1.0 M or 6.0 M Stock Solution
Water Milli-Q / WFI 18.2 MQ-cm, Endotoxin-free
o 0.22 pum pore size (Low protein
Filtration PES / PVDF Membrane

binding)

Protocol: Preparation of 100 mM Stock (100 mL)
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Target Concentration: 100 mM (0.1 M) Final Volume: 100 mL Target pH: Acidic (< 2.0)

Step 1. Calculation

[11[21(3][4]1(5]

Step 2: Dissolution (The "Protonation" Step)

e Weigh 1.331 g of L-Aspartic Acid (Free Acid) into a 150 mL beaker.

e Add 80 mL of Milli-Q water.
o Observation: The powder will not dissolve; it will form a cloudy suspension.

e Slowly add 10 mL of 1 M HCI (or equivalent volume of concentrated HCI to achieve ~1 molar
equivalent).

o Mechanism:[6][7] The HCI provides the protons to convert the zwitterion to the soluble
cation.

 Stir vigorously using a magnetic stir bar.

o Note: If the solution does not clear within 5 minutes, add 1 M HCI dropwise until fully
dissolved. The final solution must be clear and colorless.

Step 3: Volume Adjustment

o Transfer the solution to a 100 mL volumetric flask.
» Add Milli-Q water to the graduation mark (QS).

e |nvert 5-10 times to mix.

Step 4: Sterilization & Aliquoting

» Draw the solution into a sterile syringe.
e Pass through a 0.22 um PES filter into a sterile receiver vessel.

e Aliquot into sterile 1.5 mL or 15 mL tubes (e.g., 1 mL aliquots).
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Step 5: Storage
e Short Term (Weeks): 4°C.

e Long Term (Years): -20°C. Avoid repeated freeze-thaw cycles.

Quality Contro| & Validation

Parameter Acceptance Criteria Method

Clear, Colorless, Particulate-

Appearance Visual Inspection
free
pH <25 pH Meter
. HPLC or Refractive Index (if
Concentration 100 mM = 5% )
calibrated)
Sterility No growth after 14 days TSB/FTM Culture

Visualizing the Solubility Logic

The following diagram illustrates the critical relationship between pH, ionization, and solubility

for Aspartic Acid.
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Caption: Solubility profile of L-Aspartic Acid. The stock is maintained in the green "Acidic" zone
to ensure stability.

Usage in Experiments (The "Neutralization Trap")
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When adding this acidic stock to cell culture media or buffers:

« Dilution: The high dilution factor (e.g., 1:1000 for 100 uM final) usually buffers the acid,
making pH adjustment unnecessary.

« High Concentration Use: If adding >10% v/v, you must monitor the pH of your medium.
o Correct: Add stock to medium

Check pH
Adjust with dilute NaOH if too acidic.

o Incorrect: Neutralizing the stock tube directly to pH 7.0 (This may cause precipitation if the
concentration is >30 mM).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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